Cas no 1806759-01-2 (2-Chloro-6-(difluoromethyl)-4-(fluoromethyl)pyridine)

• Product Name: 2-Chloro-6-(difluoromethyl)-4-(fluoromethyl)pyridine
• CAS No: 1806759-01-2
• MF: C₇H₅ClF₃N
• MW: 195.569511175156
• CID: 4926515
• Update Time: 2025-06-11

2-Chloro-6-(difluoromethyl)-4-(fluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(difluoromethyl)-4-(fluoromethyl)pyridine

• Inchi： 1S/C7H5ClF3N/c8-6-2-4(3-9)1-5(12-6)7(10)11/h1-2,7H,3H2
• InChI Key： LUDVWLJGWOFPOC-UHFFFAOYSA-N
• SMILES： ClC1=CC(CF)=CC(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• XLogP3: 2.6
• Topological Polar Surface Area: 12.9

Additional information on 2-Chloro-6-(difluoromethyl)-4-(fluoromethyl)pyridine

2-Chloro-6-(difluoromethyl)-4-(fluoromethyl)pyridine: A Comprehensive Overview

2-Chloro-6-(difluoromethyl)-4-(fluoromethyl)pyridine (CAS No. 1806759-01-2) is a versatile compound with significant potential in various chemical and pharmaceutical applications. This compound, characterized by its unique molecular structure, has garnered attention for its potential in the development of novel agrochemicals and pharmaceuticals. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements of 2-Chloro-6-(difluoromethyl)-4-(fluoromethyl)pyridine.

The molecular formula of 2-Chloro-6-(difluoromethyl)-4-(fluoromethyl)pyridine is C₉H₆ClF₃N, and it has a molecular weight of approximately 218.59 g/mol. The compound features a pyridine ring substituted with a chlorine atom at the 2-position, a difluoromethyl group at the 6-position, and a fluoromethyl group at the 4-position. These substitutions contribute to its unique chemical properties and reactivity.

In terms of physical properties, 2-Chloro-6-(difluoromethyl)-4-(fluoromethyl)pyridine is a colorless to pale yellow liquid with a boiling point of around 150°C at reduced pressure. It is slightly soluble in water but highly soluble in organic solvents such as dichloromethane, acetone, and ethanol. The compound's stability under various conditions is an important consideration for its practical applications.

The synthesis of 2-Chloro-6-(difluoromethyl)-4-(fluoromethyl)pyridine has been reported in several studies. One common approach involves the reaction of 2-chloro-4-methylpyridine with difluoroiodomethane and fluorochloromethane under specific conditions. This multi-step process requires careful control of temperature, pressure, and reaction time to achieve high yields and purity. Recent advancements in catalytic methods have further improved the efficiency and selectivity of this synthesis.

In the realm of agrochemicals, 2-Chloro-6-(difluoromethyl)-4-(fluoromethyl)pyridine has shown promise as an intermediate in the synthesis of novel herbicides and insecticides. Its unique substituents provide enhanced biological activity and selectivity, making it an attractive candidate for developing environmentally friendly agrochemicals. Research in this area is ongoing, with several studies focusing on optimizing the compound's properties for specific applications.

In the pharmaceutical industry, 2-Chloro-6-(difluoromethyl)-4-(fluoromethyl)pyridine has potential applications as an intermediate in the synthesis of drugs targeting various diseases. Its structural features allow for the design of compounds with improved pharmacokinetic properties and reduced side effects. For instance, recent studies have explored its use in the development of antiviral agents and anticancer drugs.

The biological activity of 2-Chloro-6-(difluoromethyl)-4-(fluoromethyl)pyridine has been investigated in several preclinical studies. In vitro assays have demonstrated its efficacy against a range of pathogens, including bacteria and viruses. Additionally, preliminary studies have shown that derivatives of this compound exhibit potent anticancer activity against various cell lines. These findings highlight the compound's potential as a lead molecule for further drug development.

Safety and environmental considerations are crucial when working with any chemical compound. Studies on the toxicity and ecotoxicity of 2-Chloro-6-(difluoromethyl)-4-(fluoromethyl)pyridine have shown that it is generally safe when handled under appropriate conditions. However, proper safety protocols should be followed to minimize exposure risks.

In conclusion, 2-Chloro-6-(difluoromethyl)-4-(fluoromethyl)pyridine (CAS No. 1806759-01-2) is a promising compound with diverse applications in agrochemicals and pharmaceuticals. Its unique chemical structure and biological activity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new possibilities, this compound is poised to play a significant role in advancing various fields within chemistry and biology.